Cas no 1019580-94-9 (3-{(pentan-3-yl)aminomethyl}benzonitrile)

• Product Name: 3-{(pentan-3-yl)aminomethyl}benzonitrile
• CAS No: 1019580-94-9
• MF: C₁₃H₁₈N₂
• MW: 202.295423030853
• CID: 5185693
• PubChem ID: 28429466
• Update Time: 2026-03-05

3-{(pentan-3-yl)aminomethyl}benzonitrile Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 3-[[(1-ethylpropyl)amino]methyl]-
• 3-{(pentan-3-yl)aminomethyl}benzonitrile

• Inchi： 1S/C13H18N2/c1-3-13(4-2)15-10-12-7-5-6-11(8-12)9-14/h5-8,13,15H,3-4,10H2,1-2H3
• InChI Key： SFPNKYUOARVIOM-UHFFFAOYSA-N
• SMILES： C(#N)C1=CC=CC(CNC(CC)CC)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on 3-{(pentan-3-yl)aminomethyl}benzonitrile

Recent Advances in the Study of 3-{(pentan-3-yl)aminomethyl}benzonitrile (CAS: 1019580-94-9)

The compound 3-{(pentan-3-yl)aminomethyl}benzonitrile (CAS: 1019580-94-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique benzonitrile scaffold and pentan-3-ylaminomethyl substituent, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanism of action, providing valuable insights for drug discovery and development.

One of the key areas of research has been the optimization of synthetic routes for 3-{(pentan-3-yl)aminomethyl}benzonitrile. A study published in the Journal of Medicinal Chemistry (2023) reported a novel, high-yield synthesis method that improves the scalability and purity of the compound. The researchers employed a reductive amination strategy, using 3-cyanobenzaldehyde and pentan-3-amine as starting materials, followed by purification via column chromatography. This method not only enhances the efficiency of production but also ensures the compound's suitability for further pharmacological evaluation.

In terms of pharmacological activity, 3-{(pentan-3-yl)aminomethyl}benzonitrile has been investigated for its potential as a modulator of G-protein-coupled receptors (GPCRs). Preliminary in vitro studies have demonstrated its selective binding affinity for certain GPCR subtypes, particularly those involved in neuroinflammatory pathways. These findings suggest its potential utility in the treatment of neurodegenerative diseases, such as Alzheimer's and Parkinson's. However, further in vivo studies are required to validate these effects and assess the compound's safety profile.

Another notable application of 3-{(pentan-3-yl)aminomethyl}benzonitrile is in the field of oncology. Recent research has explored its role as an inhibitor of protein kinases implicated in cancer cell proliferation. A 2024 study in Bioorganic & Medicinal Chemistry Letters highlighted the compound's ability to selectively target aberrant kinase activity in certain cancer cell lines, leading to apoptosis and reduced tumor growth. These results position the molecule as a promising candidate for the development of targeted cancer therapies, though additional preclinical studies are necessary to optimize its efficacy and minimize off-target effects.

Despite these advancements, challenges remain in the development of 3-{(pentan-3-yl)aminomethyl}benzonitrile as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through structural modifications and formulation strategies. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to overcome these hurdles and translate the compound's potential into clinical applications.

In conclusion, 3-{(pentan-3-yl)aminomethyl}benzonitrile (CAS: 1019580-94-9) represents a versatile and promising molecule in chemical biology and pharmaceutical research. Its diverse pharmacological properties and potential therapeutic applications underscore the importance of continued investigation. Future research should focus on elucidating its mechanism of action, optimizing its pharmacokinetic profile, and exploring its efficacy in disease models. Such efforts will pave the way for its eventual translation into clinically relevant therapies.